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Compound of Interest

2-Ethyl-4-methoxy-3-
Compound Name:

methylbenzoic acid
CAS No.: 1181770-76-2

Cat. No.: B1442406

Get Quote

\ J

CAS: 1181770-76-2 | Molecular Formula: C11H1403[1][2]

Executive Summary & Application Context

2-Ethyl-4-methoxy-3-methylbenzoic acid is a highly specialized aromatic building block
utilized primarily in Structure-Activity Relationship (SAR) studies within medicinal chemistry.[1]
[2] Unlike commodity reagents, this compound is characterized by significant steric congestion
due to the contiguous substitution pattern (Ethyl-Methyl-Methoxy) on the benzene ring.[1][2]

Primary Applications:

» Medicinal Chemistry: Used as a scaffold to introduce lipophilic bulk and conformational
restriction in drug candidates.[1][2]

o Agrochemical Discovery: Analogues of this compound class are frequent intermediates in the
synthesis of benzoylhydrazine insecticides (e.g., Methoxyfenozide derivatives).[1][2]

» Material Science: Precursor for sterically hindered liquid crystals.[1][2]
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This guide addresses the critical supply chain bottleneck: the scarcity of bulk suppliers and the

high cost of research-grade aliquots.[1][2] It provides a self-validating protocol for verifying the

identity of this crowded molecule upon receipt.[1][2]

Market Analysis: Suppliers & Pricing Dynamics

The market for CAS 1181770-76-2 is currently defined by "Make-to-Order" (MTO) dynamics.[1]
[2] Few suppliers hold significant inventory (>10g), driving prices up for immediate dispatch.[1]

[2]

Supply Tier Classification

Tier

Supplier Type Typical Purity Lead Time

Estimated
Cost (USD)

Global Catalogs

$2,800 - $4,100 /

Tier 1 (Sigma/Merck, >95% 1-2 Weeks gram
TRC) (Extrapolated)
Specialty CROs
, o $1,500 - $2,500 /
Tier 2 (Apollo Scientific, >95% 2-4 Weeks
ram
BLD Pharm) J
Bulk
i Manufacturers Inquire (MOQ
Tier 3 98% 8-12 Weeks )
(Custom likely 100g)
Synthesis)

Pricing Data Snapshot (Current Market)

e Toronto Research Chemicals (TRC): ~$285 for 100 mg.[1][2]

» Apollo Scientific: ~

732 for 250 mg.[1][2]

o BLD Pharmatech: Listed as "In Stock" (Pricing varies by region).[1][2]
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Procurement Strategy: For library synthesis requiring <1g, Tier 2 suppliers offer the best
balance of speed and cost.[1][2] For scale-up (>10g), initiate a custom synthesis contract

immediately, as spot market prices are prohibitive.[1][2]

Technical Specifications & Structural Validation

The high cost of this reagent demands rigorous Quality Control (QC).[1][2] The following
protocol is designed to validate the compound's identity, specifically distinguishing it from its
cheaper isomers (e.g., 2-methoxy-3-methylbenzoic acid).

Structural Challenges

The 2-Ethyl and 3-Methyl groups create a "steric lock," potentially restricting rotation of the
carboxylic acid group.[1][2] This results in distinct NMR signatures compared to less hindered
analogues.[1][2]

Self-Validating QC Protocol (NMR)

Objective: Confirm the presence of the ethyl group and the specific 1,2,3,4-substitution pattern.

[11[2]

Expected *H NMR Data (400 MHz, DMSO-ds):

e 012.5-13.0 ppm (1H, br s): Carboxylic acid (-COOH).[1][2]

e 0 7.6-7.8 ppm (1H, d): Aromatic proton at C6 (Ortho to COOH).[1][2]

e 0 6.8-7.0 ppm (1H, d): Aromatic proton at C5 (Ortho to Methoxy).[1][2]

o Note: The doublet coupling (J = 8.5 Hz) confirms the ortho relationship of the two
remaining aromatic protons.[1][2]

e 0 3.8-3.9 ppm (3H, s): Methoxy group (-OCHs) at C4.[1][2]
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e 0 2.8-3.0 ppm (2H, q): Methylene of Ethyl group (-CH2CHs) at C2.[1][2]

o Diagnostic: Significant downfield shift due to ortho effect of COOH.[1][2]
e 02.1-2.2 ppm (3H, s): Methyl group (-CHs) at C3.[1][2]
e 01.1-1.2 ppm (3H, t): Methyl of Ethyl group (-CH2CHs).[1][2]

QC ComparisonTable

Target Compound Common

Feature . QC Flag
(1181770-76-2) Impurity/lsomer
) ) 3 Protons (ABC Reject if >2 Ar-H
Aromatic Region 2 Protons (AB system) ]
system) signals

) ] ] Distinct Ethyl (q +t) & Isopropyl (sept + d) or  Check integration
Aliphatic Region

Methyl (s) Propyl 2:3:3
[M-H]- =179.2 ]
LC-MS (ESI-) [M-H]~ = 193.2 Mass shift of 14 Da
(Demethylated)

Procurement & Validation Workflow

The following diagram outlines the decision logic for sourcing and verifying this compound to
minimize project risk.

Route A: Spot Buy
< 1g (Urgent) (Tier 1/2 Suppliers)

C Step 1: 1H NMI

QC Step 1 R QC Step 2: LC-MS
(Check EthyliMethy! Integration) (Puri

> 10g (Cost Sensitive) ity > 95%)

Route B: Custom Synthesis
(Tier 3 Contract)

Click to download full resolution via product page

Figure 1: Strategic procurement and quality assurance workflow for high-value building blocks.

Retrosynthetic Logic (If Supply Fails)
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In scenarios where commercial supply is unavailable, the compound can be synthesized from
2-Ethyl-3-methylphenol.[1][2] This route avoids the difficult ortho-lithiation of benzoic acids.[1]

[2]

Target:

2-Ethyl-4-methoxy-3-methylbenzoic acid

ithiation/CO2 Quench
(n-BulLi, -78°C)

Intermediate 1:
1-Bromo-2-ethyl-4-methoxy-3-methylbenzene

romination
NBS, ACN)

Intermediate 2:
2-Ethyl-3-methylanisole

O-Methylation
Mel, K2CO3)

Starting Material:

2-Ethyl-3-methylphenol

Click to download full resolution via product page
Figure 2: Proposed retrosynthetic pathway utilizing commercially available phenol precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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